Cas no 2229134-85-2 (2-methoxy-2-(1-methylcyclohexyl)propan-1-amine)
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine
- 2229134-85-2
- EN300-1780110
-
- Inchi: 1S/C11H23NO/c1-10(7-5-4-6-8-10)11(2,9-12)13-3/h4-9,12H2,1-3H3
- InChI Key: LEVLUYDBODVTPW-UHFFFAOYSA-N
- SMILES: O(C)C(C)(CN)C1(C)CCCCC1
Computed Properties
- Exact Mass: 185.177964357g/mol
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.2Ų
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780110-0.05g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1780110-0.1g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1780110-0.25g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1780110-0.5g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1780110-1.0g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1780110-2.5g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1780110-5.0g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1780110-10.0g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1780110-1g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1780110-5g |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine |
2229134-85-2 | 5g |
$3520.0 | 2023-09-20 |
2-methoxy-2-(1-methylcyclohexyl)propan-1-amine Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine
Research Brief on 2-Methoxy-2-(1-methylcyclohexyl)propan-1-amine (CAS: 2229134-85-2)
The compound 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine (CAS: 2229134-85-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the significance of 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring a methoxy group and a methylcyclohexyl moiety, offers versatility in chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have explored its role in the development of central nervous system (CNS) agents, leveraging its ability to modulate neurotransmitter systems.
One of the most notable advancements involves the compound's application in the synthesis of NMDA receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine exhibit promising binding affinity to NMDA receptors, suggesting potential utility in treating neurological disorders such as depression and Alzheimer's disease. The study employed molecular docking and in vitro assays to validate these findings, underscoring the compound's pharmacological relevance.
In addition to its CNS applications, 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that certain analogs of this compound displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.
From a synthetic chemistry perspective, advancements in the scalable production of 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine have been achieved through innovative catalytic methods. A 2024 paper in Organic Process Research & Development detailed a cost-effective, enantioselective synthesis route using asymmetric hydrogenation, which significantly improved yield and purity. This development is critical for facilitating large-scale production and further pharmacological evaluation.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine derivatives. Future research directions include structure-activity relationship (SAR) studies to refine its therapeutic potential and mitigate off-target effects. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinically viable treatments.
In conclusion, 2-methoxy-2-(1-methylcyclohexyl)propan-1-amine represents a compelling case study in the intersection of chemical synthesis and biomedical innovation. Its multifaceted applications underscore the importance of continued investment in exploratory research to unlock its full therapeutic potential.
2229134-85-2 (2-methoxy-2-(1-methylcyclohexyl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)